3-[(3-Fluorobenzyl)amino]pyridine-4-carboxylic acid

• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol
• IUPAC Name: 3-[(3-fluorophenyl)methylamino]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11FN2O2/c14-10-3-1-2-9(6-10)7-16-12-8-15-5-4-11(12)13(17)18/h1-6,8,16H,7H2,(H,17,18)
• InChI Key: ZIMGHIAKGUTXHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CNC2=C(C=CN=C2)C(=O)O

Description

3-[(3-Fluorobenzyl)amino]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H11FN2O2 and its molecular weight is 246.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Fluoroisonicotinic acid (100 mg, 0.71 mmol) and 3-fluorobenzylamine (308 μL, 2.84 mmol) were combined in DMA (3 mL) and the solution was stirred at 168° C. in a microwave for 90 min. The solution was concentrated in vacuo and purified through a short plug of silica gel chromatography (20% MeOH/DCM). The semi-pure fractions were concentrated and then taken up in water to give a white precipitate, which was collected by filtration and dried under vacuum to give 58 mg (33%) of the title compound. 1H NMR (500 MHz, DMSO-d6): δ 8.18 (s, 1H), 7.99 (br s, 1H), 7.84 (d, 1H, J=5.0 Hz), 7.58 (d, 1H, J=5.0 Hz), 7.31-7.41 (m, 2H), 7.15-7.23 (m, 2H), 4.62 (s, 2H). [M+H] calc'd for C13H11FN2O2, 247. found 247.